Cas no 29331-39-3 (Cholesterylcarbonate)
Cholesterylcarbonate structure
Product Name:Cholesterylcarbonate
CAS No:29331-39-3
MF:C55H90O3
MW:799.301317691803
CID:53467
PubChem ID:122503
Update Time:2025-04-18
Cholesterylcarbonate Chemical and Physical Properties
Names and Identifiers
-
- Cholesteryl carbonate
- Cholest-5-en-3beta-yl carbonate (2:1)
- Bis[10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] carbonate
- DI-(5-CHOLESTEN-3B-OL) 3,3'-CARBONATE
- dicholest-5-en-3-yl carbonate
- dicholesteryl carbonate
- Dicholesteryl-carbonat
- Kohlensaeure-dicholesterylester
- Cholest-5-en-3-ol (3b)-, carbonate (2:1)
- DI-(5-CHOLESTEN-3BETA-OL)3,3-CARBONATE
- DTXSID10951892
- 29331-39-3
- Cholest-5-en-3-ol (3beta)-, carbonate (2:1)
- [(3R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]
- Cholest-5-en-3-ol (3.beta.)-, carbonate (2:1)
- Cholesterylcarbonate
-
- Inchi: 1S/C55H90O3/c1-35(2)13-11-15-37(5)45-21-23-47-43-19-17-39-33-41(25-29-52(39,7)49(43)27-31-54(45,47)9)57-51(56)58-42-26-30-53(8)40(34-42)18-20-44-48-24-22-46(38(6)16-12-14-36(3)4)55(48,10)32-28-50(44)53/h17-18,35-38,41-50H,11-16,19-34H2,1-10H3
- InChI Key: JWXLCQHWBFHMOI-UHFFFAOYSA-N
- SMILES: O(C(=O)OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21
Computed Properties
- Exact Mass: 798.68900
- Monoisotopic Mass: 798.689
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 58
- Rotatable Bond Count: 14
- Complexity: 1410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 16
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- XLogP3: 18.5
Experimental Properties
- Density: 1.03
- Boiling Point: 784.3 °C at 760 mmHg
- Flash Point: 160.5 °C
- Refractive Index: 1.539
- PSA: 35.53000
- LogP: 15.95960
Cholesterylcarbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C274220-50mg |
Cholesterylcarbonate |
29331-39-3 | 50mg |
$ 185.00 | 2022-04-28 | ||
| TRC | C274220-100mg |
Cholesterylcarbonate |
29331-39-3 | 100mg |
$ 305.00 | 2022-04-28 | ||
| TRC | C274220-250mg |
Cholesterylcarbonate |
29331-39-3 | 250mg |
$ 605.00 | 2022-04-28 |
Cholesterylcarbonate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
29331-39-3 (Cholesterylcarbonate) Related Products
- 78916-25-3([(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propan-2-yl carbonate)
- 41371-14-6(Cholesterol Butyl Carbonate)
- 15455-82-0(Cholesterol n-Octyl Carbonate)
- 15455-83-1(Cholesterol Nonyl Carbonate)
- 15455-81-9(Cholesterol Heptyl Carbonate)
- 17110-51-9(Cholesteryl Oleyl Carbonate)
- 15455-85-3(CholesterolLaurylCarbonate)
- 23836-43-3(Cholesteryl Ethyl Carbonate)
- 15455-79-5(Cholesterol Amyl Carbonate)
- 15455-80-8(Cholesterol Hexyl Carbonate)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent